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Compound of Interest

Compound Name: PF-4840154

Cat. No.: B610043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive protocol for the preparation of a stock solution of PF-
4840154, a potent and selective non-electrophilic agonist of the TRPA1 channel.[1][2][3]

Accurate preparation of stock solutions is critical for ensuring the reproducibility and reliability

of experimental results. This guide outlines the necessary materials, a detailed step-by-step

procedure for solubilization, and recommendations for proper storage to maintain the

compound's integrity.

Physicochemical and Solubility Data
Properly dissolving a compound is the foundational step for any in vitro or in vivo experiment.

The following table summarizes the key properties of PF-4840154.
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Property Value Source

Molecular Formula C₂₆H₃₈N₆O₂ [1]

Molecular Weight 466.62 g/mol [4][5]

CAS Number 1332708-14-1 [1]

Appearance White to off-white solid [5]

Solubility in DMSO

≥ 4.66 mg/mL (9.99 mM) [note:

Sonication recommended]; Up

to 50 mg/mL (107.15 mM)

[note: Ultrasonic

recommended]

[4][5]

Storage of Solid
-20°C for 3 years; 4°C for 2

years
[5]

Storage in Solvent
-80°C for up to 2 years; -20°C

for up to 1 year
[5]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PF-4840154 in dimethyl

sulfoxide (DMSO).

Materials
PF-4840154 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Water bath or sonicator (optional, but recommended)[4][5]

Procedure
Equilibrate Compound: Before opening, allow the vial of PF-4840154 to come to room

temperature to prevent moisture condensation.

Weighing the Compound:

On a calibrated analytical balance, carefully weigh out the desired amount of PF-4840154.

To prepare 1 mL of a 10 mM stock solution, you will need 4.666 mg of PF-4840154.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 466.62 g/mol = 0.004666 g = 4.666 mg

Dissolution:

Add the appropriate volume of DMSO to the vial containing the weighed PF-4840154. For

the example above, add 1 mL of DMSO.

Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all solid has dissolved. If precipitation or cloudiness

persists, gentle warming in a 37°C water bath or sonication for 5-10 minutes can aid in

complete solubilization.[4][5] It is noted that hygroscopic DMSO can significantly impact

solubility, so using newly opened DMSO is recommended.[5]

Aliquoting and Storage:
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Once the PF-4840154 is fully dissolved, dispense the stock solution into smaller, single-

use aliquots in sterile cryogenic vials or microcentrifuge tubes. This practice is crucial to

avoid repeated freeze-thaw cycles which can degrade the compound.

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).[5]

Workflow Diagram
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Caption: Workflow for preparing a PF-4840154 stock solution.

Application Notes
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Vehicle Control: When using the stock solution in cell-based assays or other experiments, it

is imperative to include a vehicle control. This control should contain the same final

concentration of DMSO as the experimental samples to account for any effects of the solvent

itself.[6]

Dilution in Aqueous Solutions: When diluting the DMSO stock solution into aqueous buffers

or cell culture media, add the stock solution to the aqueous solution and mix immediately.[7]

This helps to prevent the compound from precipitating out of solution. The final concentration

of DMSO in cell-based assays should typically be kept below 0.5% to avoid cytotoxicity.[8]

In Vivo Formulations: For animal studies, more complex solvent systems are often required.

One such formulation involves a multi-step process:

Dissolve PF-4840154 in 10% DMSO.

Add 40% PEG300 and mix.

Add 5% Tween-80 and mix.

Finally, add 45% saline to reach the final volume.[5] Solubility in this system is reported to

be ≥ 2.5 mg/mL.[5]

By adhering to these detailed protocols and notes, researchers can ensure the consistent and

effective use of PF-4840154 in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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